2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C20H18Cl2N2O2S/c21-16-5-6-19(18(22)11-16)26-14-20(25)24(9-7-17-4-2-10-27-17)13-15-3-1-8-23-12-15/h1-6,8,10-12H,7,9,13-14H2
• InChI Key: DLQFKBFHNIBZON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(CCC2=CC=CS2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C20H18Cl2N2O2S
• Molecular Weight: 421.3 g/mol
• CAS No.: 1396875-91-4

Description

2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H18Cl2N2O2S and its molecular weight is 421.34. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationship Studies

Studies on similar compounds have explored their potential as selective kappa-opioid agonists, highlighting the importance of structural variations for biological activity. For instance, research on a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides variably substituted at specific positions showed their evaluation as opioid kappa agonists. These studies aim to optimize pharmacological profiles by tweaking molecular structures, suggesting a pathway for exploring the compound for similar applications (Barlow et al., 1991).

Anticancer and Antimicrobial Applications

Another study synthesized and analyzed a compound for its anticancer activity through molecular docking, targeting the VEGFr receptor. This indicates the potential for compounds with similar structures to be evaluated for anticancer properties, focusing on their ability to interact with specific biological targets (Sharma et al., 2018).

Thrombin Inhibitors

Compounds with chloro and fluoro substitutions on phenylacetamides have been evaluated as potent thrombin inhibitors, which could suggest potential cardiovascular applications for the compound . The effectiveness of these inhibitors highlights the relevance of halogen substitutions in enhancing biological activity (Lee et al., 2007).

Synthetic Methodologies

Research into related compounds also delves into synthetic methodologies that could be applicable to the synthesis of 2-(2,4-dichlorophenoxy)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)acetamide. For example, studies on the synthesis of specific acetamide derivatives for their use in generating novel chemical entities indicate potential pathways for synthesizing and exploring the applications of such compounds (Wardkhan et al., 2008).